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Abstract
c-Met-IN-19 is a potent and selective inhibitor of the c-Met receptor tyrosine kinase, a key

oncogenic driver in various human cancers. With a half-maximal inhibitory concentration (IC50)

of 1.99 nM, this small molecule presents a valuable tool for preclinical cancer research.[1]

Proper handling, solubilization, and preparation of c-Met-IN-19 are critical for obtaining

accurate and reproducible experimental results. This document provides detailed application

notes and protocols for the solubility and preparation of c-Met-IN-19 for both in vitro and in vivo

experiments.

Physicochemical Properties and Solubility
c-Met-IN-19 is an organic small molecule. Like many kinase inhibitors, it has low aqueous

solubility and requires an organic solvent for initial solubilization. The following table

summarizes the solubility profile of c-Met-IN-19.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 10 mg/mL (Estimated)

DMSO is the recommended

solvent for preparing stock

solutions. Use high-purity,

anhydrous DMSO to avoid

precipitation.

Ethanol Sparingly soluble

Not recommended for primary

stock solutions but can be

used as a co-solvent in some

formulations.

Water / PBS Insoluble

Direct dissolution in aqueous

buffers is not feasible. Dilutions

from a DMSO stock are

required.

Note: The solubility in DMSO is an estimate based on typical small molecule kinase inhibitors.

It is recommended to perform a solubility test for precise determination.

Preparation of Stock and Working Solutions for In
Vitro Assays
Materials

c-Met-IN-19 (e.g., MedchemExpress, Cat. No.: HY-156098)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with Fetal Bovine Serum

(FBS) as required for your cell line.
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Protocol for 10 mM Stock Solution in DMSO
Weighing: Accurately weigh a small amount of c-Met-IN-19 powder in a sterile

microcentrifuge tube. For example, weigh 1 mg of the compound.

Solvent Addition: Based on the molecular weight of c-Met-IN-19, calculate the volume of

DMSO required to achieve a 10 mM stock solution. Add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the compound.

Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (e.g., 37°C for 5-10 minutes) can aid in dissolution if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C or -80°C for long-term stability.

Preparation of Working Solutions for Cell-Based Assays
Thawing: Thaw a single aliquot of the 10 mM c-Met-IN-19 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment.

Important: To avoid precipitation, ensure that the final concentration of DMSO in the cell

culture medium is low, typically ≤ 0.5%. For sensitive cell lines, the DMSO concentration

should be even lower (≤ 0.1%).

It is recommended to prepare intermediate dilutions in culture medium before making the

final dilutions in the assay plates.

Control: Prepare a vehicle control containing the same final concentration of DMSO as the

highest concentration of c-Met-IN-19 used in the experiment.

Preparation of c-Met-IN-19 for In Vivo Studies
The formulation of c-Met-IN-19 for in vivo administration requires a vehicle that can safely and

effectively deliver the compound. Due to its poor aqueous solubility, a formulation using co-
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solvents and/or surfactants is often necessary.

Recommended Vehicle Formulation (Example)
A common vehicle for oral gavage administration of poorly soluble compounds consists of:

10% DMSO

40% PEG300 (Polyethylene glycol 300)

5% Tween 80

45% Saline

Protocol for In Vivo Formulation
Initial Dissolution: Dissolve the required amount of c-Met-IN-19 in DMSO.

Co-solvent Addition: Add PEG300 to the DMSO solution and mix thoroughly until a clear

solution is obtained.

Surfactant Addition: Add Tween 80 to the mixture and mix well.

Aqueous Phase: Slowly add saline to the organic mixture while vortexing to form a stable

solution or suspension.

Administration: The formulation should be prepared fresh daily before administration to the

animals. Administer the formulation via the desired route (e.g., oral gavage).

Dose Calculation: The dosing volume and concentration of c-Met-IN-19 should be calculated

based on the animal's body weight and the desired dose in mg/kg.

Visualization of Pathways and Workflows
c-Met Signaling Pathway
The following diagram illustrates the simplified c-Met signaling pathway, which is activated by

its ligand, Hepatocyte Growth Factor (HGF). Aberrant activation of this pathway, which c-Met-
IN-19 inhibits, can lead to cell proliferation, survival, migration, and invasion.
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Caption: Simplified c-Met Signaling Pathway.
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Experimental Workflow for In Vitro Kinase Inhibition
Assay
This diagram outlines a general workflow for determining the IC50 value of a kinase inhibitor

like c-Met-IN-19 in a cell-free biochemical assay.
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Caption: General Workflow for In Vitro Kinase Inhibition Assay.
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Safety Precautions
c-Met-IN-19 is a potent bioactive compound. Standard laboratory safety precautions should be

followed when handling this chemical. Wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area

or a chemical fume hood. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

